Cas no 89026-55-1 (Octane, 2-chloro-1-(2-chloroethoxy)-)

Octane, 2-chloro-1-(2-chloroethoxy)- structure
89026-55-1 structure
Product Name:Octane, 2-chloro-1-(2-chloroethoxy)-
CAS No:89026-55-1
MF:C10H20Cl2O
MW:227.171201705933
CID:615473
PubChem ID:13197728
Update Time:2025-04-19

Octane, 2-chloro-1-(2-chloroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Octane, 2-chloro-1-(2-chloroethoxy)-
    • 2-chloro-1-(2-chloroethoxy)octane
    • DTXSID50526583
    • 89026-55-1
    • Inchi: 1S/C10H20Cl2O/c1-2-3-4-5-6-10(12)9-13-8-7-11/h10H,2-9H2,1H3
    • InChI Key: AEWXUGYLRDADSS-UHFFFAOYSA-N
    • SMILES: ClC(COCCCl)CCCCCC

Computed Properties

  • Exact Mass: 226.0891206g/mol
  • Monoisotopic Mass: 226.0891206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 98.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2Ų
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